Cas no 229620-58-0 (Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-)

Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]- structure
229620-58-0 structure
Product Name:Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-
CAS No:229620-58-0
MF:C12H7F3N2O3
MW:284.190793275833
CID:3916005
PubChem ID:288110
Update Time:2025-04-22

Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3-nitro-2-[3-(trifluoromethyl)phenoxy]-
    • 3-nitro-2-[3-(trifluoromethyl)phenoxy]pyridine
    • NSC-148800
    • 229620-58-0
    • 3-Nitro-2-(3-(trifluoromethyl)phenoxy)pyridine
    • NSC148800
    • AJ-333/25006171
    • SCHEMBL1307813
    • 3-Nitro-2-(3-trifluoromethyl-phenoxy)-pyridine
    • Inchi: 1S/C12H7F3N2O3/c13-12(14,15)8-3-1-4-9(7-8)20-11-10(17(18)19)5-2-6-16-11/h1-7H
    • InChI Key: DXDXAPIJIQXQIH-UHFFFAOYSA-N
    • SMILES: [N+](=O)([O-])C1C=CC=NC=1OC1=CC=CC(=C1)C(F)(F)F

Computed Properties

  • Exact Mass: 284.04087658Da
  • Monoisotopic Mass: 284.04087658Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.9Ų
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